Cas no 3409-56-1 (Methionine, N-acetyl-,calcium salt (2:1))
3409-56-1 structure
Product Name:Methionine, N-acetyl-,calcium salt (2:1)
CAS No:3409-56-1
MF:C14H24CaN2O6S2
MW:420.55816078186
CID:309079
PubChem ID:102408
Update Time:2025-04-19
Methionine, N-acetyl-,calcium salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- Methionine, N-acetyl-,calcium salt (2:1)
- DL-ACETYLMETHIONINE CALCIUM SALT
- calcium 2-acetamido-4-methylsulfanylbutanoate
- Calcium bis(N-acetyl-DL-methioninate)
- 3409-56-1
- calcium;2-acetamido-4-methylsulfanylbutanoate
- EINECS 222-295-7
-
- Inchi: 1S/2C7H13NO3S.Ca/c2*1-5(9)8-6(7(10)11)3-4-12-2;/h2*6H,3-4H2,1-2H3,(H,8,9)(H,10,11);/q;;+2/p-2
- InChI Key: RSLXYULLPVSFOZ-UHFFFAOYSA-L
- SMILES: [Ca+2].S(C)CCC(C(=O)[O-])NC(C)=O.S(C)CCC(C(=O)[O-])NC(C)=O
Computed Properties
- Exact Mass: 420.07000
- Monoisotopic Mass: 420.0701697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 167
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 189Ų
Experimental Properties
- Color/Form: White crystalline powder with unpleasant smell and easy moisture absorption
- PSA: 161.40000
- LogP: 1.28520
- Solubility: Soluble in water.
Methionine, N-acetyl-,calcium salt (2:1) Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
3409-56-1 (Methionine, N-acetyl-,calcium salt (2:1)) Related Products
- 1999-34-4(Glycylmethionine)
- 4289-98-9(N-Formyl-L-methionine)
- 36416-81-6(L-Methionine,N-(1-oxohexadecyl)-)
- 65-82-7(N-Acetyl-L-methionine)
- 1115-47-5(N-Acetyl-DL-methionine)
- 1509-92-8(N-Acetyl-D-methionine)
- 4309-82-4(N-Formyl-DL-methionine)
- 1109-92-8(N-ACETYL-D-METHIONINE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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